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Compound of Interest

Compound Name: 4-Benzylmorpholine hydrochloride

CAS No.: 64760-78-7

Cat. No.: B2763097

Get Quote

Executive Summary
4-Benzylmorpholine hydrochloride (CAS: 64760-78-7) and its free base counterpart (CAS:

10316-00-4) represent a highly versatile heterocyclic scaffold utilized extensively in medicinal

chemistry and industrial catalysis[1],[2]. While traditionally employed as an intermediate in the

synthesis of antihistamines, antipsychotics, and dyes[1], recent high-throughput screening

(HTS) campaigns have identified the 4-benzylmorpholine pharmacophore as a privileged

scaffold for the selective inhibition of respiratory Cytochrome P450 2A13 (CYP2A13)[3]. This

in-depth technical whitepaper synthesizes current literature on the compound's

physicochemical properties, synthetic methodologies, and its critical role in the

chemoprevention of tobacco-associated lung cancer.

Physicochemical Profiling
Understanding the physical properties of the free base versus the hydrochloride salt is critical

for assay design, particularly regarding aqueous solubility, membrane permeability, and

formulation in biological models.

Table 1: Physicochemical Properties of 4-Benzylmorpholine Derivatives
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Property
4-Benzylmorpholine (Free
Base)

4-Benzylmorpholine HCl

CAS Number 10316-00-4[1] 64760-78-7[1]

Molecular Formula C₁₁H₁₅NO[2] C₁₁H₁₆ClNO

Molecular Weight 177.24 g/mol [2] 213.70 g/mol

Appearance
Colorless to pale yellow

liquid[1]
White crystalline solid

Solubility
Soluble in organic solvents

(DCM, Toluene)

Soluble in water, DMSO,

Methanol

Pharmacological Significance: CYP2A13-Targeted
Chemoprevention
One of the most profound applications of 4-benzylmorpholine analogs lies in oncology. 4-

(Methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) is a potent procarcinogen found in tobacco

smoke[4]. In the human respiratory tract, NNK is bioactivated primarily by the enzyme

CYP2A13, leading to the formation of DNA adducts that initiate lung carcinogenesis[3].

The primary pharmacological challenge in targeting this pathway is achieving selectivity.

CYP2A13 shares 94% sequence identity with the hepatic enzyme CYP2A6, which is

responsible for the clearance of systemic drugs (including nicotine)[3]. Inhibiting CYP2A6 is

highly undesirable due to the risk of adverse drug-drug interactions and systemic toxicity[3].

High-throughput screening successfully identified the 4-benzylmorpholine scaffold as a

selective ligand for CYP2A13 over CYP2A6[3].

NNK
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.lookchem.com/casno10316-00-4.html
https://www.lookchem.com/casno10316-00-4.html
https://www.chemsynthesis.com/base/chemical-structure-3141.html
https://www.chemsynthesis.com/base/chemical-structure-3141.html
https://www.lookchem.com/casno10316-00-4.html
https://pubmed.ncbi.nlm.nih.gov/23756756/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3781598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3781598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3781598/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3781598/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2763097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Mechanistic pathway of NNK bioactivation by CYP2A13 and targeted inhibition by 4-

benzylmorpholine.

Structure-Activity Relationship (SAR) Insights
A pilot library of 24 analogs demonstrated that steric bulk at specific positions dictates isoform

selectivity. Specifically, substitution at the ortho position of the benzyl ring forces the molecule

into a conformation that is highly tolerated by the slightly larger active site of CYP2A13, but

sterically clashes within the tighter CYP2A6 pocket[4].

Table 2: Representative CYP2A Inhibition Selectivity

Scaffold
Modification

CYP2A13 Binding CYP2A6 Binding
Selectivity Ratio
(2A6/2A13)

Unsubstituted 4-

Benzylmorpholine
Moderate Moderate ~1.5x[3]

Ortho-substituted

Benzyl Analogs
High Affinity Low Affinity >25x[4]

Experimental Workflows & Methodologies
Protocol A: Synthesis of 4-Benzylmorpholine
Hydrochloride
The synthesis of the 4-benzylmorpholine core is typically achieved via the N-alkylation of

morpholine[5] or the reductive amination of benzaldehyde[6]. The following self-validating

protocol utilizes catalytic reductive amination, optimized for high yield and purity.
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Step-by-step synthetic workflow for 4-Benzylmorpholine hydrochloride via reductive

amination.

Step-by-Step Methodology:

Imine Formation: Combine benzaldehyde (1.0 equiv) and morpholine (1.0 equiv) in

anhydrous toluene (2 M concentration) under an argon atmosphere[6].

Desiccation & Catalysis (The Causality): Add 5% Pt/C (1 mol%) and Calcium Hydride (CaH₂,

0.6 equiv)[6]. Mechanistic Rationale: CaH₂ acts as a potent desiccant, scavenging the water

byproduct to drive the equilibrium of the intermediate imine formation to completion. Pt/C is
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specifically chosen over Pd/C because palladium catalysts frequently cause unwanted

hydrogenolysis (cleavage) of the delicate N-benzyl bond, whereas platinum selectively

reduces the imine double bond while leaving the benzyl group intact[6].

Reduction: Stir the mixture at 70°C under a hydrogen atmosphere until hydrogen uptake

ceases.

Validation Check: Analyze an aliquot via ¹H-NMR. The reaction is complete when the

aldehyde proton signal (~10.0 ppm) disappears and the benzylic CH₂ singlet appears at ~3.5

ppm[6].

Salt Formation: Filter the catalyst through Celite. Extract the free base into diethyl ether.

Bubble anhydrous HCl gas through the ethereal solution at 0°C to precipitate 4-
benzylmorpholine hydrochloride. Filter and dry under a vacuum.

Protocol B: Cytochrome P450 Ligand Binding Assay
(UV/Vis Spectral Shift)
To validate the binding affinity of synthesized analogs to CYP2A13, difference spectroscopy is

employed[3].

Step-by-Step Methodology:

Enzyme Preparation: Purify recombinant human CYP2A13 and dilute to a concentration of 1-

2 µM in 100 mM potassium phosphate buffer (pH 7.4) containing 20% glycerol[3].

Baseline Establishment: Divide the enzyme solution equally into sample and reference

cuvettes. Record a baseline difference spectrum from 350 to 500 nm to ensure zero

absorbance difference.

Ligand Titration (The Causality): Titrate the 4-benzylmorpholine analog (dissolved in DMSO)

into the sample cuvette, adding an equal volume of pure DMSO to the reference cuvette.

Mechanistic Rationale: In its resting state, the heme iron in CYP2A13 is coordinated to a

distal water molecule (low-spin state). When the 4-benzylmorpholine ligand enters the active

site, it displaces this water molecule, shifting the heme iron to a high-spin state. This spin-

state transition manifests optically as a Type I spectral shift: an absorbance peak at ~390 nm

and a trough at ~420 nm[3].
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Validation Check: Include Phenethyl isothiocyanate (PEITC) as a positive control (known

Type II binder) and pure DMSO as a negative control to validate assay integrity and rule out

solvent effects[3].

Data Analysis: Plot the peak-to-trough absorbance difference (ΔA₃₉₀₋₄₂₀) against the ligand

concentration to calculate the spectral dissociation constant ( Ks​).

Conclusion
4-Benzylmorpholine hydrochloride is far more than a simple synthetic intermediate. Its

structural geometry provides a highly tunable scaffold for distinguishing between nearly

identical cytochrome P450 isoforms. By leveraging the specific spatial requirements of the

CYP2A13 active site, researchers can utilize ortho-substituted 4-benzylmorpholine analogs as

potent, selective agents for the chemoprevention of lung cancer in high-risk populations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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